Cas no 898442-02-9 (4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 898442-02-9
• MF: C₂₁H₂₁N₅O₄S
• MW: 439.487542867661
• CID: 5484244
• Update Time: 2025-06-07

4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

• Inchi： 1S/C21H21N5O4S/c27-26(28)18-7-9-19(10-8-18)31(29,30)24-17-6-4-5-16(15-17)20-11-12-21(23-22-20)25-13-2-1-3-14-25/h4-12,15,24H,1-3,13-14H2
• InChI Key： PTQIVKPOADYBMV-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCCCC4)C=C3)=C2)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

4-Nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide: A Comprehensive Overview

The compound with the CAS number 898442-02-9 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, formally known as 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide, represents a class of derivatives that exhibit promising biological activities. Its unique structural features, including the presence of a nitro group, a sulfonamide moiety, and a piperidine ring, contribute to its potential as a lead compound in drug discovery.

In recent years, there has been a growing interest in the development of novel sulfonamide-based compounds due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, making them valuable candidates for therapeutic intervention. The specific arrangement of atoms in 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide suggests that it may possess inhibitory properties against enzymes and receptors involved in critical biological pathways.

The nitro group in this compound is particularly noteworthy, as it can influence both the electronic properties and the reactivity of the molecule. Nitro compounds have been extensively studied for their pharmacological effects, and modifications in their structure can lead to significant changes in their biological activity. The presence of the nitro group in 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide may contribute to its potential as an antimicrobial agent, given the well-documented antimicrobial properties of nitroaromatic compounds.

The sulfonamide moiety is another key feature of this compound that warrants detailed discussion. Sulfonamides are well-known for their role as pharmacophores in various drugs, including antibiotics, diuretics, and anti-inflammatory agents. The sulfonamide group in 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide is positioned to interact with biological targets through hydrogen bonding and ionic interactions, which are crucial for drug-receptor binding.

The piperidine ring is yet another important structural element that contributes to the complexity and potential biological activity of this compound. Piperidine derivatives are frequently found in pharmaceuticals due to their ability to enhance solubility and bioavailability. The piperidine ring in 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide may also play a role in modulating the pharmacokinetic properties of the molecule, thereby influencing its overall efficacy.

Recent studies have highlighted the importance of understanding the structural features of sulfonamide derivatives in relation to their biological activity. Computational modeling and experimental techniques have been employed to elucidate the binding modes of these compounds with target proteins. In particular, the interactions between the sulfonamide group and specific amino acid residues on the target protein have been shown to be critical for drug efficacy.

The pyridazine ring present in 4-nitro-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide is another structural component that may contribute to its biological activity. Pyridazine derivatives have been reported to exhibit various pharmacological effects, including antimicrobial and anti-inflammatory properties. The incorporation of a pyridazine ring into this compound may enhance its interaction with biological targets, thereby increasing its therapeutic potential.

In conclusion, 4-nitro-N-{3-6-(piperidin-1-y l)pyridazin -3 -y lphen yl }benz ene -1 -sulf on am ide represents a promising lead compound for further pharmacological investigation. Its unique structural features, including the nitro group, sulfonamide moiety, piperidine ring, and pyridazine ring, suggest that it may possess significant biological activity. Future studies should focus on elucidating its mechanism of action and evaluating its potential as a therapeutic agent.